Cas no 1955561-71-3 (1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 1955561-71-3
• MF: C₁₃H₁₅ClF₃NO₂
• MW: 309.711913347244
• MDL: MFCD28714817
• CID: 5172864
• PubChem ID: 122199400
• Update Time: 2025-08-05

1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• hydrochloride
• 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride

• MDL： MFCD28714817
• Inchi： 1S/C13H14F3NO2.ClH/c14-13(15,16)11-8-17(7-10(11)12(18)19)6-9-4-2-1-3-5-9;/h1-5,10-11H,6-8H2,(H,18,19);1H
• InChI Key： AQYAZKFEVHEOML-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1CC(C(=O)O)C(C(F)(F)F)C1.Cl

Additional information on 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride

Introduction to 1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic Acid Hydrochloride (CAS No. 1955561-71-3)

1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1955561-71-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group, a trifluoromethyl moiety, and a pyrrolidine ring, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The benzyl group in the structure of 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride plays a crucial role in modulating the compound's lipophilicity and metabolic stability. This feature is particularly important in drug design, as it can influence the compound's ability to cross biological membranes and reach its target sites. The trifluoromethyl moiety, on the other hand, is known for its electron-withdrawing properties, which can enhance the compound's potency and selectivity. The presence of this group has been shown to improve the pharmacokinetic properties of various drugs, making it a valuable functional group in medicinal chemistry.

The pyrrolidine ring is a five-membered heterocyclic structure that is commonly found in many biologically active compounds. In 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, the pyrrolidine ring provides a flexible scaffold that can adopt different conformations, which can be advantageous for binding to specific protein targets. The carboxylic acid functionality at the C-3 position of the pyrrolidine ring further enhances the compound's versatility, as it can participate in hydrogen bonding and other non-covalent interactions with biological targets.

Recent studies have explored the potential therapeutic applications of 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride in various disease models. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity of 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride is attributed to its ability to inhibit key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride has also shown potential as an antiviral agent. A study published in Antiviral Research reported that this compound effectively inhibits the replication of several viruses, including influenza virus and herpes simplex virus. The antiviral activity is thought to be mediated by its ability to interfere with viral entry and replication processes within host cells.

The pharmacokinetic profile of 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride has been extensively studied to optimize its therapeutic potential. Preclinical studies have demonstrated that this compound exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Furthermore, the compound has shown low toxicity in animal models, suggesting that it may have a favorable safety profile for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to inflammatory disorders and viral infections. These findings have generated considerable interest among researchers and clinicians, who are optimistic about the potential of this compound to address unmet medical needs.

In conclusion, 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1955561-71-3) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for improving patient outcomes in various disease conditions.